4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol

• IUPAC Name: 4-chloro-2-[3-(4-fluorophenyl)-1,2-oxazol-5-yl]phenol
• InChI: InChI=1S/C15H9ClFNO2/c16-10-3-6-14(19)12(7-10)15-8-13(18-20-15)9-1-4-11(17)5-2-9/h1-8,19H
• InChI Key: PXCRDUFAAWCFQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=C2)C3=C(C=CC(=C3)Cl)O)F
• Molecular Formula: C15H9ClFNO2
• Molecular Weight: 289.69 g/mol

Description

4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol (CFI) is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a nonsteroidal anti-inflammatory drug (NSAID) that has been shown to have potent analgesic and anti-inflammatory properties. CFI has also been found to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol exerts its effects through the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which play a key role in inflammation and pain. By inhibiting COX enzymes, 4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol has been found to have potent analgesic and anti-inflammatory effects in animal models. It has also been found to have potential applications in the treatment of cancer and Alzheimer's disease. However, further research is needed to fully understand the biochemical and physiological effects of 4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol.

Advantages and Limitations for Lab Experiments

4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol has several advantages for use in lab experiments, including its potent analgesic and anti-inflammatory properties, as well as its potential applications in the treatment of various diseases. However, there are also limitations to the use of 4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol in lab experiments, including its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are several future directions for research on 4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol, including the development of more potent and selective COX inhibitors, the investigation of its potential applications in the treatment of cancer and Alzheimer's disease, and the exploration of its potential toxicity and side effects. Further research is needed to fully understand the potential of 4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol as a therapeutic agent.

Synthesis Methods

4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol can be synthesized using a variety of methods, including the reaction of 4-chlorophenol with 4-fluorobenzaldehyde and hydroxylamine, followed by cyclization with sodium ethoxide. Other methods involve the reaction of 4-chlorophenol with 4-fluorobenzaldehyde and hydroxylamine, followed by cyclization with sodium hydride or potassium carbonate.

Scientific Research Applications

4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol has been extensively studied in the field of medicinal chemistry due to its potential applications in the treatment of various diseases. It has been found to have potent analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. 4-chloro-2-[3-(4-fluorophenyl)-5-isoxazolyl]phenol has also been found to have potential applications in the treatment of cancer and Alzheimer's disease.